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This guide provides comprehensive safety and logistical information for the handling and
disposal of o-Toluic acid-13C, a stable isotope-labeled compound. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices. While o-Toluic acid-13C is not radioactive, it should be handled with the same
precautions as the unlabeled compound due to its chemical properties.[1][2]

Hazard Identification and Immediate Safety
Precautions

o-Toluic acid is an irritant, and contact with skin, eyes, and the respiratory tract should be
avoided.[3][4][5] It may cause skin irritation, serious eye irritation, and respiratory irritation.[3][4]

First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3]

[4]16]
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o Skin Contact: Remove contaminated clothing and flush skin with plenty of water and soap.[3]
[4][6] Seek medical attention if irritation develops.[3][6]

 Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention if symptoms persist.[3][4][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3][4]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory to prevent exposure when
handling o-Toluic acid-13C.
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Body Part

Personal Protective
Equipment

Material/Standard &
Rationale

Eyes/Face

Chemical safety goggles
and/or a face shield.[7][8]

Goggles should be splash-
proof to protect from accidental
splashes.[7] Use eyewear
tested and approved under
appropriate government
standards such as OSHA 29
CFR 1910.133 or EU EN166.

[3]

Hands

Chemical-resistant gloves.[7]

[8]

Nitrile or butyl rubber gloves
are recommended for handling
acids.[7] Gloves must be
inspected for any signs of
degradation or perforation

before use.[8]

Body

Laboratory coat.[7][8]

A fully fastened lab coat
provides a barrier against
accidental spills. For larger
quantities, an impervious
apron should be worn.[7][8]

Respiratory

Use in a well-ventilated area or
a chemical fume hood.[6][7][8]

To minimize the inhalation of
dust or vapors, all handling
should be performed within a
certified chemical fume hood.
[8] If ventilation is inadequate,
a NIOSH-approved respirator
with appropriate cartridges

may be necessary.[7]

Foot

Closed-toe shoes.[8]

Protects feet from spills and

falling objects.[8]

Operational Plan: Handling and Storage
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Engineering Controls:

¢ Always handle o-Toluic acid-13C in a well-ventilated area, preferably within a chemical
fume hood to minimize inhalation of dust and vapors.[7][8]

o Ensure that eyewash stations and safety showers are readily accessible.[3][7]

Safe Handling Practices:

Avoid direct contact with skin and eyes.[6][7]

Do not breathe dust or vapors.[7]

Minimize dust generation and accumulation.[3]

Use good occupational work practices; do not eat, drink, or smoke in the handling area.[6]

Wash hands thoroughly after handling.[3][6][7]

Keep containers tightly sealed when not in use.[3][6]
Storage:

» Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents and strong bases.[3][6]

o Keep containers securely sealed and protected against physical damage.[6]

o Store away from sources of ignition.[3][6]

Physical and Chemical Properties
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Property

Value

Molecular Formula

C713CHs02[4]

Molecular Weight

137.15 g/mol (for the 13C labeled compound)

Physical State

Solid, white to off-white crystals or flakes.[4][6]

Melting Point 102-107 °CJ[3][4]
Boiling Point 258-259 °CJ[3][4]
Flash Point 148 °C[3][4]
N Soluble in alcohol and ether; slightly soluble in
Solubility
water.[6]
Auto-ignition Temperature 495 °C[4]

Experimental Workflow and Logical Relationships
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Workflow for Safe Handling of o-Toluic acid-13C

Preparation

Review SDS and Procedures

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh and Transfer Compound

Perform Experiment

Cleanup & Devcontamination

Decontaminate Work Surfaces

}

Remove and Dispose of Contaminated PPE

l Waste Disposal

Wash Hands Thoroughly Segregate Chemical Waste

Label Waste Container

Store Waste for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of o-Toluic acid-13C from preparation to disposal.
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Disposal Plan

As o-Toluic acid-13C is a stable isotope-labeled compound, it is not radioactive.[1] Therefore,
its disposal should follow the same procedures as for the unlabeled chemical.[1]

Waste Segregation and Disposal:

o All waste materials, including the chemical itself, contaminated absorbents, and disposable
PPE, must be treated as chemical waste.

e Do not mix o-Toluic acid-13C waste with other waste streams.[8] It should be collected in a
dedicated, properly labeled, and sealed container.[8]

o Consult your institution's environmental health and safety (EHS) department for specific
disposal protocols and to schedule a waste pickup.[9]

o Waste material must be disposed of in accordance with national and local regulations.
Spill Management:
e Minor Spills:

o Ensure proper PPE is worn.[6]

o Clean up spills immediately.[6]

o Use dry clean-up procedures and avoid generating dust.[6]

o Sweep or vacuum up the material and place it in a clean, dry, sealable, labeled container
for disposal.[6]

» Major Spills:
o Evacuate the area and move upwind.[6]
o Alert your institution's emergency services and EHS department.[6][7]

o Control personal contact by using appropriate protective equipment.[6]
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o Prevent spillage from entering drains or waterways.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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